Cas no 2138188-74-4 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid
• CAS No: 2138188-74-4
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6350453
• PubChem ID: 165800852
• Update Time: 2025-05-28

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138188-74-4
• EN300-658037
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid

• Inchi： 1S/C24H24N2O5/c27-22-12-26(21-10-9-14(23(28)29)11-20(21)25-22)24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21H,9-13H2,(H,25,27)(H,28,29)
• InChI Key： IWOQKGISBSTPMV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(NC2CC(C(=O)O)CCC12)=O)=O

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid

Recent Advances in the Study of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid (CAS: 2138188-74-4)

The compound 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid (CAS: 2138188-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique decahydroquinoxaline scaffold and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and peptide synthesis. Recent studies have focused on its applications in the development of novel therapeutics, particularly in the areas of antimicrobial agents and enzyme inhibitors.

One of the key findings in recent research is the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amine functionality, while the carboxylic acid moiety allows for further functionalization. Researchers have successfully utilized this compound to synthesize peptide analogs with enhanced stability and bioactivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of cyclic peptides targeting bacterial efflux pumps, a critical mechanism in antibiotic resistance.

In addition to its applications in peptide synthesis, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid has been investigated for its potential as a protease inhibitor. Molecular docking studies have revealed its high affinity for the active sites of various proteases, including those involved in viral replication. This has opened new avenues for the development of antiviral therapeutics, particularly against emerging pathogens. A recent preprint on bioRxiv highlighted its inhibitory effects on the main protease of SARS-CoV-2, suggesting its potential as a lead compound for COVID-19 treatment.

Another area of interest is the compound's role in the design of prodrugs. Its unique chemical structure allows for the controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions. A study in the European Journal of Pharmaceutical Sciences explored its use in the development of pH-sensitive prodrugs for targeted cancer therapy. The results indicated improved tumor selectivity and reduced off-target effects, making it a promising candidate for future oncology applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A team at the University of Cambridge reported a novel catalytic method that significantly reduces the number of steps required for its synthesis, as detailed in a recent issue of Organic Process Research & Development. This breakthrough could facilitate its broader adoption in industrial settings.

In conclusion, the compound 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxo-decahydroquinoxaline-6-carboxylic acid (CAS: 2138188-74-4) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, protease inhibition, and prodrug design, with ongoing studies exploring its full therapeutic potential. Future research should focus on addressing synthesis challenges and expanding its utility in drug development.